VU0483605

• CAS No.: 1623101-11-0
• Product Name: VU0483605
• Molecular Formula: C20H10Cl3N3O3
• Molecular Weight: 446.67
• IUPAC Name: 3-chloro-N-[3-chloro-4-(4-chloro-1,3-dioxoisoindol-2-yl)phenyl]pyridine-2-carboxamide
• Standard InChI: InChI=1S/C20H10Cl3N3O3/c21-12-4-1-3-11-16(12)20(29)26(19(11)28)15-7-6-10(9-14(15)23)25-18(27)17-13(22)5-2-8-24-17/h1-9H,(H,25,27)
• Standard InChIKey: HJQXPBKPTGWZCF-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C(=C1)Cl)C(=O)N(C2=O)C3=C(C=C(C=C3)NC(=O)C4=C(C=CC=N4)Cl)Cl
• Appearance: Solid powder
• Description: VU0483605 is a potent and selective positive allosteric modulator (PAM) of mGluR1, displaying EC50 values of 0.39 and 0.36 μM at human and rat receptors, respectively, and no activity as a mGlu4 PAM (EC50 >10 μM).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VU0483605, VU-0483605, VU 048360
• PubChem Compound: 91885483
• Last Modified: Nov 11 2021